5-[3-[3-Aminopropyl(methyl)amino]propylamino]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione

• Molecular Formula: C20H27N5O4
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 5-[3-[3-aminopropyl(methyl)amino]propylamino]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C20H27N5O4/c1-24(10-2-8-21)11-3-9-22-13-4-5-14-15(12-13)20(29)25(19(14)28)16-6-7-17(26)23-18(16)27/h4-5,12,16,22H,2-3,6-11,21H2,1H3,(H,23,26,27)
• InChI Key: PYLFKDWWGVACBK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCN)CCCNC1=CC2=C(C=C1)C(=O)N(C2=O)C3CCC(=O)NC3=O

Description

5-({3-[(3-aminopropyl)(methyl)amino]propyl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a complex organic compound with potential applications in various fields, including chemistry, biology, medicine, and industry. This compound features a unique structure that combines multiple functional groups, making it a subject of interest for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({3-[(3-aminopropyl)(methyl)amino]propyl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione involves multiple steps, each requiring specific reagents and conditions. The process typically begins with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Common reagents used in these reactions include amines, piperidines, and isoindoles, along with various catalysts and solvents to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process and reduce costs.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its chemical properties and reactivity.

Reduction: Reduction reactions can convert the compound into different reduced forms, potentially enhancing its stability or reactivity.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., sodium borohydride, lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds with altered functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound may be used as a probe to study various biochemical pathways and interactions. Its ability to interact with specific molecular targets makes it valuable for investigating cellular processes and signaling pathways.

Medicine

In medicine, this compound has potential applications as a therapeutic agent. Its unique structure and reactivity may enable it to interact with specific biological targets, making it a candidate for drug development and disease treatment.

Industry

In industrial applications, this compound can be used as an intermediate in the production of various chemicals and materials. Its versatility and reactivity make it suitable for use in the synthesis of polymers, coatings, and other advanced materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. Its unique structure allows it to bind to certain proteins or enzymes, modulating their activity and influencing various biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other isoindole derivatives and piperidine-containing molecules. These compounds share structural similarities with 5-({3-[(3-aminopropyl)(methyl)amino]propyl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione but may differ in their functional groups and reactivity.

Uniqueness

What sets this compound apart is its combination of functional groups and the resulting chemical properties. Its unique structure allows for a wide range of chemical reactions and applications, making it a valuable compound for scientific research and industrial use.